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molecular formula C5H4FIN2 B8574242 5-Iodo-2-fluoro-3-aminopyridine

5-Iodo-2-fluoro-3-aminopyridine

Cat. No. B8574242
M. Wt: 238.00 g/mol
InChI Key: COCVMCIUHAQWBH-UHFFFAOYSA-N
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Patent
US07615567B2

Procedure details

5-Iodo-3-nitro-2-fluoropyridine (1.739 g, 6.49 mmol), ethanol (13 mL), water (2 mL), and concentrated HCl (0.20 mL) were added to a 25 mL round bottom flask and allowed to stir. Iron (3.6 g, 64.4 mmol) was added in portions to the reaction followed by heating at 80° C. for 30 min. The iron was then removed and washed with ethanol over a fritted filter while the ethanol washings were concentrated under reduced pressure. The residue was purified by flash chromatography using 1:2 hexane:ethyl acetate as eluent to give 5-Iodo-2-fluoro-3-aminopyridine as a colorless solid (53%, 0.821 g).
Name
5-Iodo-3-nitro-2-fluoropyridine
Quantity
1.739 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
13 mL
Type
reactant
Reaction Step One
Name
HCl
Quantity
0.2 mL
Type
reactant
Reaction Step One
Name
water
Quantity
2 mL
Type
solvent
Reaction Step One
Name
Iron
Quantity
3.6 g
Type
catalyst
Reaction Step Two
Name
5-Iodo-2-fluoro-3-aminopyridine
Yield
53%

Identifiers

REACTION_CXSMILES
[I:1][C:2]1[CH:3]=[C:4]([N+:9]([O-])=O)[C:5]([F:8])=[N:6][CH:7]=1.C(O)C.Cl>[Fe].O>[I:1][C:2]1[CH:3]=[C:4]([NH2:9])[C:5]([F:8])=[N:6][CH:7]=1

Inputs

Step One
Name
5-Iodo-3-nitro-2-fluoropyridine
Quantity
1.739 g
Type
reactant
Smiles
IC=1C=C(C(=NC1)F)[N+](=O)[O-]
Name
ethanol
Quantity
13 mL
Type
reactant
Smiles
C(C)O
Name
HCl
Quantity
0.2 mL
Type
reactant
Smiles
Cl
Name
water
Quantity
2 mL
Type
solvent
Smiles
O
Step Two
Name
Iron
Quantity
3.6 g
Type
catalyst
Smiles
[Fe]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
to stir
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The iron was then removed
WASH
Type
WASH
Details
washed with ethanol over a fritted filter while the ethanol washings
CONCENTRATION
Type
CONCENTRATION
Details
were concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was purified by flash chromatography

Outcomes

Product
Name
5-Iodo-2-fluoro-3-aminopyridine
Type
product
Smiles
IC=1C=C(C(=NC1)F)N
Measurements
Type Value Analysis
AMOUNT: MASS 0.821 g
YIELD: PERCENTYIELD 53%
YIELD: CALCULATEDPERCENTYIELD 53.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.